Cas no 1934457-04-1 (2-methyl-6-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 2-methyl-6-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 1934457-04-1
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6484048
• PubChem ID: 130623877
• Update Time: 2025-11-01

2-methyl-6-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 2-methyl-6-(2-propyn-1-ylamino)-

• Inchi： 1S/C9H9N3O2/c1-3-4-10-8-5-7(9(13)14)11-6(2)12-8/h1,5H,4H2,2H3,(H,13,14)(H,10,11,12)
• InChI Key： VVMRVSIPMNDJQA-UHFFFAOYSA-N
• SMILES： C1(C)=NC(NCC#C)=CC(C(O)=O)=N1

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 423.0±40.0 °C(Predicted)
• pka: 8.88±0.10(Predicted)

Additional information on 2-methyl-6-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid

Professional Introduction to 2-methyl-6-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS No. 1934457-04-1)

2-methyl-6-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid, identified by its CAS number 1934457-04-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a heterocyclic aromatic structure that is widely recognized for its biological activity and potential therapeutic applications. The unique arrangement of functional groups in its molecular framework, including a methyl group at the 2-position, an amine substituent at the 6-position, and a propargyl group (prop-2-yn-1-yl) at the same position, contributes to its distinctive chemical properties and reactivity.

The structure of 2-methyl-6-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid exhibits a high degree of complexity, which makes it an intriguing subject for synthetic chemists and biologists alike. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to explore various derivatives with tailored biological activities. This flexibility has made the compound a valuable scaffold in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in pyrimidine derivatives due to their role as key intermediates in the synthesis of drugs targeting a wide range of diseases. The amine group at the 6-position of this compound, in particular, serves as a critical site for further functionalization, allowing for the attachment of pharmacophores that can enhance binding affinity to biological targets. Similarly, the propargyl group introduces a triple bond that can be utilized in cross-coupling reactions, facilitating the construction of more complex molecular architectures.

One of the most compelling aspects of 2-methyl-6-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid is its potential application in the development of small-molecule inhibitors for enzymes and receptors involved in critical biological pathways. For instance, pyrimidine-based compounds have shown promise in targeting kinases, which are overexpressed in many cancers and play a pivotal role in cell proliferation and survival. The carboxylic acid moiety at the 4-position provides an additional site for derivatization, enabling the design of molecules with improved solubility and bioavailability.

Recent studies have highlighted the importance of pyrimidine derivatives in addressing unmet medical needs. A notable example is their use in antiviral therapies, where modifications to the pyrimidine core have led to the discovery of potent inhibitors against viral polymerases. The structural features of 2-methyl-6-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid, such as its ability to form hydrogen bonds and interact with metal ions, make it an excellent candidate for such applications.

The synthesis of 2-methyl-6-(prop-2-yn-1-yloaminopyrimidine)-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, are often employed to construct the desired pyrimidine scaffold efficiently. These methods not only ensure high yields but also allow for scalable production, which is essential for industrial applications.

The pharmacological profile of this compound is under active investigation by research teams worldwide. Preliminary studies suggest that derivatives of 2-methyl-N-(propargyl)-6-amino-pyrimidinamide (a closely related derivative) exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. This finding underscores the therapeutic potential of this class of compounds and motivates further exploration into their mechanisms of action.

In addition to its pharmaceutical applications, 1934457_04_1 has shown promise in material science research. Pyrimidine-based polymers and coordination complexes derived from this compound exhibit unique electronic and optical properties, making them suitable for use in organic electronics and nanotechnology applications. The versatility of its molecular framework allows researchers to fine-tune these properties through strategic functionalization.

The regulatory landscape surrounding CAS No 1934457_04_1 is favorable for research purposes. As it does not fall under any restricted categories or require special handling under current guidelines, it can be readily accessed by academic institutions and pharmaceutical companies for further development. This accessibility is crucial for accelerating drug discovery efforts and bringing new treatments to market more efficiently.

Future directions in the study of 2-methyl-N-(propargyl)-6-amino-pyrimidinamide derivatives include exploring their role in modulating immune responses and their potential as adjuvants in vaccine formulations. The ability to modify key functional groups on this scaffold allows for the creation of molecules with targeted immunomodulatory effects. Such developments could have far-reaching implications for treating autoimmune disorders and enhancing vaccine efficacy.

The interdisciplinary nature of research involving CAS No 1934457_04_1 underscores its significance across multiple scientific domains. Collaboration between chemists, biologists, pharmacologists, and materials scientists is essential for unlocking its full potential. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and identify novel applications for this versatile compound.